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Compound of Interest

Compound Name: 3-(4-Nitrophenyl)propionyl chloride

Cat. No.: B3079713

For Immediate Release

This technical guide provides a comprehensive overview of 3-(4-Nitrophenyl)propionyl
chloride, a valuable reagent in synthetic chemistry, particularly for researchers, scientists, and
professionals in drug development. This document details its chemical and physical properties,
safety information, a general synthesis protocol, and explores its potential applications.

Core Compound Identification

Chemical Name: 3-(4-Nitrophenyl)propionyl chloride CAS Number: 107324-93-6[1]
Molecular Formula: CoHsCINOs[1] Molecular Weight: 213.62 g/mol [1]

Physicochemical and Safety Data

While specific experimental data for the physical properties of 3-(4-Nitrophenyl)propionyl
chloride are not readily available in the searched literature, data for its precursor, 3-(4-
Nitrophenyl)propanoic acid, and general characteristics of acyl chlorides are summarized below
to provide a useful reference.

Table 1: Physicochemical Properties of 3-(4-Nitrophenyl)propanoic Acid (CAS: 16642-79-8)
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Property Value

Molecular Weight 195.17 g/mol

Melting Point 163-166 °C

Boiling Point Decomposes

Solubility Soluble in hot water and ethanol

Table 2: General Safety and Hazard Information for Acyl Chlorides

Hazard Class Description Precautionary Measures

) Wear protective gloves,
Causes severe skin burns and

Corrosive clothing, eye, and face

eye damage. ]

protection.

Reacts violently with water, Keep away from moisture.
Water-Reactive releasing toxic and corrosive Handle under inert

gases (HCI). atmosphere.
rritant May cause respiratory Use in a well-ventilated area or
rritan

irritation. under a fume hood.

May be flammable, though
N ) Keep away from heat, sparks,
Flammable specific data for this compound
) ) and open flames.
is unavailable.

Note: The safety information is based on the general properties of acyl chlorides and may not
be exhaustive for 3-(4-Nitrophenyl)propionyl chloride specifically. Always consult the
material safety data sheet (MSDS) before handling.

Synthesis and Experimental Protocol

3-(4-Nitrophenyl)propionyl chloride can be synthesized from its corresponding carboxylic
acid, 3-(4-Nitrophenyl)propanoic acid, through reaction with a chlorinating agent. A general and
widely used method involves the use of thionyl chloride (SOCI2).
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General Synthesis Protocol: Conversion of a Carboxylic
Acid to an Acyl Chloride

This protocol describes a common laboratory procedure for the synthesis of an acyl chloride
from a carboxylic acid using thionyl chloride.
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Caption: General workflow for the synthesis of an acyl chloride.
Methodology:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas trap (to
neutralize the HCIl and SO2z byproducts), place 3-(4-Nitrophenyl)propanoic acid.

» Addition of Thionyl Chloride: Add an excess of thionyl chloride (typically 1.5 to 2 equivalents)
to the flask. A solvent such as toluene or dichloromethane can be used, although thionyl
chloride can also act as the solvent.

o Reaction: The mixture is gently heated to reflux. The reaction progress can be monitored by
the cessation of gas evolution (HCl and SO:2). The reaction is typically complete within 1-3
hours.

 Purification: After the reaction is complete, the excess thionyl chloride is removed by
distillation. The resulting crude 3-(4-Nitrophenyl)propionyl chloride can then be purified by
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vacuum distillation.

Applications in Research and Drug Development

While specific biological activities or direct involvement in signaling pathways for 3-(4-
Nitrophenyl)propionyl chloride are not extensively documented in the public literature, its
chemical nature as an acyl chloride makes it a versatile intermediate in the synthesis of various
derivatives with potential pharmacological relevance.

Acyl chlorides are highly reactive electrophiles that readily participate in nucleophilic acyl
substitution reactions. This property allows for the straightforward introduction of the 3-(4-
nitrophenyl)propionyl moiety into a wide range of molecules.

Potential Synthetic Applications:

» Amide Synthesis: Reaction with primary or secondary amines to form the corresponding
amides. This is a fundamental transformation in the synthesis of many drug candidates.

o Ester Synthesis: Reaction with alcohols or phenols to produce esters.

» Friedel-Crafts Acylation: Reaction with aromatic compounds in the presence of a Lewis acid
catalyst to form ketones.

Relevance in Drug Discovery:

The 4-nitrophenyl group is a common feature in various biologically active molecules. The nitro
group can act as a hydrogen bond acceptor and can be reduced to an amino group, providing
a handle for further chemical modification. Derivatives of 3-nitropropionic acid have been
reported to exhibit a range of biological activities, including neurotoxic, antiviral, insecticidal,
antimicrobial, and antioxidant properties[2][3]. While these activities are not directly attributed
to 3-(4-Nitrophenyl)propionyl chloride itself, it serves as a key building block for synthesizing
libraries of compounds for screening in drug discovery programs.

The propionic acid scaffold is also present in numerous non-steroidal anti-inflammatory drugs
(NSAIDs)[4]. The ability to readily synthesize derivatives of 3-(4-Nitrophenyl)propanoic acid via
its acyl chloride facilitates the exploration of new chemical space around this privileged
scaffold.
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Use in Peptide Synthesis:

Acyl chlorides can be used to acylate the N-terminus of peptides or amino acids[5]. The 3-(4-
nitrophenyl)propionyl group could be introduced to study its effect on peptide conformation,
stability, or biological activity. Furthermore, derivatives of 3-amino-3-(4-nitrophenyl)propionic
acid are utilized as building blocks in peptide synthesis to enhance stability[6].
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Caption: Potential synthetic pathways from 3-(4-Nitrophenyl)propionyl chloride.

Conclusion

3-(4-Nitrophenyl)propionyl chloride is a valuable chemical intermediate with significant
potential in organic synthesis and drug discovery. Its high reactivity allows for the facile creation
of diverse molecular libraries. While direct biological data on the compound itself is limited, its
structural components are present in numerous bioactive molecules, making it a compound of
interest for further investigation by the research and drug development community.
Researchers are encouraged to consult relevant safety data sheets and perform thorough
literature reviews for specific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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